2-((3,5-dimethylisoxazol-4-yl)methyl)-6-(4-isobutylphenyl)pyridazin-3(2H)-one

• IUPAC Name: 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-6-[4-(2-methylpropyl)phenyl]pyridazin-3-one
• InChI: InChI=1S/C20H23N3O2/c1-13(2)11-16-5-7-17(8-6-16)19-9-10-20(24)23(21-19)12-18-14(3)22-25-15(18)4/h5-10,13H,11-12H2,1-4H3
• InChI Key: OIUNKKJBZLZXDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)CC(C)C
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol

Description

2-((3,5-dimethylisoxazol-4-yl)methyl)-6-(4-isobutylphenyl)pyridazin-3(2H)-one is a chemical compound that belongs to the pyridazinone class of compounds. It has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Molecular Docking

The synthesis of novel pyridine and fused pyridine derivatives, including pyridazinones, has been explored for their antimicrobial and antioxidant activities. These compounds were prepared from specific starting materials and subjected to in silico molecular docking screenings, revealing moderate to good binding energies on target proteins. This indicates their potential for further development into therapeutic agents due to their biological activities (Flefel et al., 2018).

Anticancer, Antiangiogenic, and Antioxidant Agents

A series of pyridazinone derivatives were synthesized and characterized, demonstrating significant inhibitory effects on the viability of human cancer cell lines. Some derivatives showed potent antiangiogenic activity against various cytokines involved in tumor progression, along with notable antioxidant activities. These findings underscore the therapeutic potential of pyridazinone derivatives in cancer treatment and prevention (Kamble et al., 2015).

Antimicrobial Activity

Research into pyridazinone derivatives also includes the evaluation of their antimicrobial properties. One study focused on the conversion of certain furanones into heterocyclic systems with pyrazolyl groups, revealing promising antiviral activities against HAV and HSV-1. This suggests that pyridazinone derivatives could serve as valuable compounds for developing new antiviral drugs (Hashem et al., 2007).

Structural Studies

The structural analysis of compounds related to pyridazinones, such as the study of their crystal and molecular structures, plays a crucial role in understanding their chemical properties and potential applications. Detailed structural information can inform the design of new compounds with improved efficacy and safety profiles (Karczmarzyk & Malinka, 2004).